Cas no 1361893-93-7 (Ethyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361893-93-7
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4911874
• Update Time: 2025-10-11

Ethyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H7F3N2O3/c1-2-17-9(16)6-3-4-15-7(5-14)8(6)18-10(11,12)13/h3-4H,2H2,1H3
• InChI Key： KXNIVVUVPLGJOU-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=NC=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 2.3
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361893-93-7)

Ethyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361893-93-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyano group, trifluoromethoxy moiety, and an ester functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS registry number ensures precise identification in global chemical databases, catering to researchers seeking high-purity building blocks for drug discovery.

The growing demand for fluorinated compounds in modern chemistry has propelled interest in Ethyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate. Fluorine incorporation often enhances metabolic stability and bioavailability, a key reason why this compound is frequently explored in medicinal chemistry. Recent studies highlight its potential as a precursor for kinase inhibitors and antiviral agents, aligning with current trends in targeting protein-protein interactions and RNA-dependent enzymes. Researchers frequently search for "pyridine carboxylate synthesis" or "trifluoromethoxy group applications" – queries directly relevant to this compound's utility.

From a synthetic perspective, the ethyl ester group in this molecule offers excellent reactivity for amide coupling reactions, while the cyano substituent serves as a handle for further heterocyclic elaborations. Analytical data shows typical NMR peaks at δ 1.4 (triplet, CH₃), 4.4 (quartet, CH₂), and 8.6 (pyridine-H) in deuterated chloroform, with mass spectrometry confirming the molecular ion at m/z 276. These characteristics make it distinguishable in structure-activity relationship (SAR) studies, particularly when optimizing lead compounds for improved pharmacokinetic properties.

Environmental and regulatory aspects of 1361893-93-7 comply with REACH and FDA guidelines for research chemicals. Unlike some halogenated compounds, its trifluoromethoxy group demonstrates favorable environmental persistence profiles, addressing sustainability concerns in green chemistry initiatives. Laboratories handling this material should follow standard protocols for nitrile-containing compounds, including proper ventilation and PPE usage, though it doesn't fall under hazardous material classifications.

Market analytics reveal increasing patent filings incorporating this pyridine-4-carboxylate scaffold, particularly in areas of crop protection chemicals and neurological disorder therapeutics. Its commercial availability through major chemical suppliers meets the needs of both academic and industrial researchers. For those investigating "heterocyclic building blocks" or "fluorine in drug design", this compound represents a strategic choice due to its balanced lipophilicity (LogP ~2.1) and molecular weight (275.2 g/mol).

Future research directions for Ethyl 2-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate may explore its potential in PET radiopharmaceuticals (given the fluorine content) or as a template for covalent inhibitors targeting cysteine residues. The compound's crystallographic data (space group P2₁/c) further enables computational modeling studies, answering frequent search queries about "molecular docking with fluorinated pyridines". As the pharmaceutical industry continues prioritizing fragment-based drug discovery, this multifunctional intermediate will likely see expanded utilization across multiple therapeutic areas.